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Compound of Interest

Compound Name: Disperse yellow 241

Cat. No.: B1582767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of C.I. Disperse Yellow 241 (CAS No. 83249-52-9) for dyeing polyester (PES) fibers. The

information is intended to guide researchers and scientists in achieving consistent and high-

quality dyeing results for various research and development applications.

Overview of Disperse Yellow 241
Disperse Yellow 241 is a monoazo disperse dye known for its brilliant greenish-yellow shade

and is primarily used for dyeing hydrophobic synthetic fibers, particularly polyester.[1][2] Its

non-ionic nature and low water solubility necessitate specific dyeing techniques to ensure

effective diffusion and fixation within the polyester fiber matrix.[3][4] This dye is suitable for

high-temperature, thermosol, and carrier dyeing methods.[5]
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Property Value

C.I. Name Disperse Yellow 241

CAS Number 83249-52-9

Molecular Formula C14H10Cl2N4O2

Molecular Weight 337.16 g/mol

Appearance Yellow Powder/Grain

Shade Brilliant Greenish-Yellow

Fastness Properties of Disperse Yellow 241 on
Polyester
The fastness properties of textiles dyed with Disperse Yellow 241 are crucial for their

performance and durability. The following table summarizes the typical fastness ratings on

polyester fibers according to ISO standards.

Fastness Test ISO Standard
Rating (1-5, unless
specified)

Light Fastness (Xenon Arc) ISO 105-B02 6-7 (Scale 1-8)

Washing Fastness (Change) ISO 105-C03 5

Sublimation Fastness ISO 105-P01 (180°C, 30s) 4-5

Rubbing Fastness (Dry) ISO 105-X12 4

Rubbing Fastness (Wet) ISO 105-X12 4

Note: A higher rating indicates better fastness.[5]

Experimental Protocols for Dyeing Polyester Fibers
This section outlines detailed protocols for three common methods of dyeing polyester with

Disperse Yellow 241: High-Temperature High-Pressure (HT-HP) Exhaust Dyeing, Thermosol
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Dyeing, and Carrier Dyeing.

High-Temperature High-Pressure (HT-HP) Exhaust
Dyeing
This is the most common and efficient method for achieving deep and level shades on

polyester.[3][4]

3.1.1. Materials and Reagents

Polyester fabric, scoured and pre-treated

Disperse Yellow 241

Dispersing agent (e.g., lignosulfonate-based)

Levelling agent (optional)

Acetic acid (to adjust pH)

Sodium hydrosulfite

Sodium hydroxide

Soft water

3.1.2. Equipment

High-temperature, high-pressure laboratory dyeing machine

Beakers and graduated cylinders

Magnetic stirrer and hot plate

pH meter

3.1.3. Dyeing Procedure

Dye Bath Preparation:
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Prepare a dye stock solution by pasting the required amount of Disperse Yellow 241 with

a small amount of dispersing agent and warm water.

Fill the dyeing vessel with soft water to the desired liquor ratio (e.g., 10:1 to 20:1).

Add the dispersing agent (e.g., 1.0 g/L) and levelling agent (if used) to the dyebath.

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[3][4]

Add the prepared dye stock solution to the dyebath and stir well.

Dyeing Cycle:

Introduce the scoured polyester fabric into the dyebath at approximately 60°C.

Raise the temperature to 130°C at a rate of 1-2°C per minute.[3][4]

Hold the temperature at 130°C for 30-60 minutes, depending on the desired depth of

shade.[3]

Cool the dyebath down to 70-80°C at a rate of 2-3°C per minute before draining.[3]

After-treatment (Reduction Clearing):

Rinse the dyed fabric with warm water.

Prepare a reduction clearing bath containing 2 g/L sodium hydrosulfite, 2 g/L sodium

hydroxide, and 1 g/L dispersing agent.

Treat the fabric in this bath at 70-80°C for 15-20 minutes.[3]

Rinse the fabric thoroughly with hot and then cold water.

Neutralize with a weak solution of acetic acid if necessary.

Dry the fabric.

Thermosol Dyeing
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This is a continuous method suitable for large-scale production.[4]

3.2.1. Materials and Reagents

Polyester fabric, scoured and pre-treated

Disperse Yellow 241

Dispersing agent

Padding auxiliary/migration inhibitor

Acetic acid

Soft water

3.2.2. Equipment

Laboratory padding mangle

Drying unit (e.g., hot flue or infrared dryer)

Thermosol unit (curing oven)

3.2.3. Dyeing Procedure

Padding:

Prepare the padding liquor containing Disperse Yellow 241, a dispersing agent, and a

migration inhibitor. Adjust the pH to 4.5-5.5 with acetic acid.

Pad the polyester fabric through the liquor at room temperature with a wet pick-up of 60-

70%.

Drying:

Dry the padded fabric immediately at 100-120°C. Infrared pre-drying is recommended to

minimize dye migration.
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Thermosol Fixation:

Cure the dried fabric in a thermosol unit at 190-210°C for 60-90 seconds.[4]

After-treatment:

Perform reduction clearing as described in the HT-HP method (Section 3.1.3) to remove

unfixed dye.

Carrier Dyeing
This method allows for dyeing at atmospheric pressure (around 100°C) with the aid of a carrier

chemical.[6]

3.3.1. Materials and Reagents

Polyester fabric, scoured and pre-treated

Disperse Yellow 241

Dispersing agent

Dyeing carrier (e.g., o-phenylphenol or methylnaphthalene based)

Acetic acid

Soft water

3.3.2. Equipment

Atmospheric laboratory dyeing machine or water bath with heating

Beakers and graduated cylinders

Magnetic stirrer and hot plate

pH meter

3.3.3. Dyeing Procedure
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Dye Bath Preparation:

Set the dyebath at 60°C and add the dispersing agent and emulsified carrier.

Adjust the pH to 4.5-5.5 with acetic acid.

Add the pre-dispersed Disperse Yellow 241.

Dyeing Cycle:

Introduce the polyester fabric and run for 10-15 minutes at 60°C.

Raise the temperature to the boil (98-100°C) at a rate of 2°C per minute.

Dye at the boil for 60-90 minutes.

After-treatment:

Cool the dyebath, rinse the fabric, and perform reduction clearing as described in Section

3.1.3.

Experimental Workflows and Signaling Pathways
The following diagrams illustrate the logical flow of the dyeing processes.
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Figure 1: Workflow for dyeing polyester fibers with Disperse Yellow 241.
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Figure 2: Simplified pathway of disperse dye fixation in polyester fibers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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